Cas no 70311-60-3 (BENZENAMINIUM, N,N,N-TRIMETHYL-3-(TRIFLUOROACETYL)-, IODIDE)
70311-60-3 structure
Product Name:BENZENAMINIUM, N,N,N-TRIMETHYL-3-(TRIFLUOROACETYL)-, IODIDE
CAS No:70311-60-3
MF:C11H13F3INO
MW:359.126705884933
CID:3361630
PubChem ID:15653905
Update Time:2025-04-21
BENZENAMINIUM, N,N,N-TRIMETHYL-3-(TRIFLUOROACETYL)-, IODIDE Chemical and Physical Properties
Names and Identifiers
-
- BENZENAMINIUM, N,N,N-TRIMETHYL-3-(TRIFLUOROACETYL)-, IODIDE
- Benzenaminium, N,N,N-trimethyl-3-(2,2,2-trifluoroacetyl)-, iodide (1:1)
- 70311-60-3
- GLXC-01969
- m-(N,N,N-Trimethylammonio)-2,2,2-trifluoroacetophenone iodide
- Trimethyl-[3-(2,2,2-trifluoro-acetyl)-phenyl]-ammonium iodede
- DTXSID001337153
-
- Inchi: 1S/C11H13F3NO.HI/c1-15(2,3)9-6-4-5-8(7-9)10(16)11(12,13)14;/h4-7H,1-3H3;1H/q+1;/p-1
- InChI Key: BQXBXBQXMANQRY-UHFFFAOYSA-M
- SMILES: C(C1C=CC=C([N+](C)(C)C)C=1)(=O)C(F)(F)F.[I-]
Computed Properties
- Exact Mass: 358.99940Da
- Monoisotopic Mass: 358.99940Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
BENZENAMINIUM, N,N,N-TRIMETHYL-3-(TRIFLUOROACETYL)-, IODIDE Related Literature
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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